Cas no 1516619-31-0 (3-Hydroxy-3-(oxan-4-yl)propanenitrile)

• Product Name: 3-Hydroxy-3-(oxan-4-yl)propanenitrile
• CAS No: 1516619-31-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5273710
• Update Time: 2025-10-29

3-Hydroxy-3-(oxan-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(oxan-4-yl)propanenitrile
• 2H-Pyran-4-propanenitrile, tetrahydro-β-hydroxy-
• 3-Hydroxy-3-(oxan-4-yl)propanenitrile

• Inchi： 1S/C8H13NO2/c9-4-1-8(10)7-2-5-11-6-3-7/h7-8,10H,1-3,5-6H2
• InChI Key： SFLHEAZFOVXTLW-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC#N)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• XLogP3: -0.1
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-Hydroxy-3-(oxan-4-yl)propanenitrile

3-Hydroxy-3-(oxan-4-yl)propanenitrile: A Comprehensive Overview

3-Hydroxy-3-(oxan-4-yl)propanenitrile (CAS No. 1516619-31-0) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, also referred to as 4-hydroxy-4-(tetrahydropyran-4-yl)butanenitrile, is characterized by its hydroxyl group, nitrile group, and a tetrahydropyran ring, which collectively contribute to its diverse chemical reactivity and potential applications.

The chemical structure of 3-Hydroxy-3-(oxan-4-yl)propanenitrile consists of a three-carbon chain with a hydroxyl group (-OH) and a nitrile group (-CN) attached to the same carbon atom. The tetrahydropyran ring, which is a six-membered oxygen-containing ring, is connected to the hydroxyl-bearing carbon. This arrangement not only imparts stability to the molecule but also facilitates various chemical transformations. The compound's molecular formula is C7H12NO2, and its molecular weight is approximately 148.18 g/mol.

Recent studies have highlighted the potential of 3-Hydroxy-3-(oxan-4-yl)propanenitrile in the synthesis of advanced materials. Researchers have explored its use as a precursor for the production of high-performance polymers and biodegradable plastics. The compound's ability to undergo both nucleophilic and electrophilic reactions makes it an ideal building block for constructing complex molecular architectures. For instance, its nitrile group can be readily converted into amides or amines, while the hydroxyl group can participate in esterification or etherification reactions.

In the field of pharmacology, 3-Hydroxy-3-(oxan-4-yl)propanenitrile has shown promise as a lead compound for drug discovery. Its structural features allow for the modulation of pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug development. Recent research has focused on its potential as an intermediate in the synthesis of bioactive molecules, including antiviral agents and anticancer drugs.

The synthesis of 3-Hydroxy-3-(oxan-4-yl)propanenitrile typically involves multi-step processes that combine principles from organic chemistry and catalysis. One common approach involves the condensation of appropriate aldehydes or ketones with nitriles in the presence of suitable catalysts. The reaction conditions are optimized to ensure high yields and selectivity, making this compound accessible for large-scale production.

From an environmental perspective, 3-Hydroxy-3-(oxan-4-yl)propanenitrile exhibits favorable biodegradation characteristics under aerobic conditions. This makes it an attractive candidate for applications in sustainable chemistry, where minimizing environmental impact is a priority. Researchers have also investigated its role in catalytic cycles, where it serves as an efficient ligand or catalyst in various organic transformations.

In conclusion, 3-Hydroxy-3-(oxan-4-yl)propanenitrile (CAS No. 1516619-31-) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application studies, position it as a key player in modern chemical research. As ongoing investigations continue to uncover new facets of its utility, this compound is poised to make meaningful contributions to both academic and industrial endeavors.